Cas no 1707604-99-6 (1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine)

1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine is a brominated pyridine derivative featuring a dimethylpiperidinylamine substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural framework allows for further functionalization, particularly in cross-coupling reactions, due to the reactive bromine moiety. The dimethylamino group enhances solubility and reactivity, facilitating its use in nucleophilic substitutions and metal-catalyzed transformations. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic protocols. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS and antimicrobial agents.
1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine structure
1707604-99-6 structure
Product Name:1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine
CAS No:1707604-99-6
MF:C12H18BrN3
MW:284.195421695709
CID:4704136
Update Time:2025-06-15

1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine
    • Inchi: 1S/C12H18BrN3/c1-15(2)10-4-7-16(8-5-10)12-9-14-6-3-11(12)13/h3,6,9-10H,4-5,7-8H2,1-2H3
    • InChI Key: LSHZFZMUMDAGIK-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=CC=1N1CCC(CC1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Topological Polar Surface Area: 19.4

1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM509381-1g
1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine
1707604-99-6 97%
1g
$597 2022-09-02

Additional information on 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine

Professional Introduction to 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1707604-99-6)

1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1707604-99-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated pyridine core and dimethylpiperidine amine substituent, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both bromine and nitrogen-containing heterocycles imparts distinct reactivity, enabling its utility in the synthesis of more complex molecules.

The chemical structure of 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1707604-99-6) consists of a pyridine ring substituted at the 4-position with a bromine atom and at the 3-position with an amine group connected to a dimethylpiperidine moiety. This configuration allows for multiple functionalization possibilities, making it a versatile intermediate in drug discovery and development. The bromine atom, in particular, serves as a reactive site for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl compounds, respectively.

In recent years, the pharmaceutical industry has seen a surge in the exploration of nitrogen-containing heterocycles due to their prevalence in biologically active molecules. N,N-dimethylpiperidin-4-amine derivatives have been extensively studied for their potential role in modulating neurological and cardiovascular functions. The dimethylpiperidine group contributes to lipophilicity and metabolic stability, which are critical factors in drug design. The incorporation of this moiety into pharmacophores has led to the development of several drugs with improved pharmacokinetic profiles.

The brominated pyridine scaffold of 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1707604-99-6) also makes it an attractive building block for designing small-molecule inhibitors targeting various enzymes and receptors. Pyridine derivatives are well-documented for their role in antimicrobial, antiviral, and anticancer therapies. The bromine atom at the 4-position enhances electrophilicity, facilitating further derivatization while maintaining the inherent properties of the pyridine ring. This balance between reactivity and stability is crucial for developing compounds that can withstand biological environments without degradation.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design, where computational methods are employed to predict the binding affinity and interaction patterns of small molecules with biological targets. The structural features of 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1707604-99-6) align well with this approach, as the bromine and nitrogen atoms provide multiple interaction points with potential therapeutic targets. For instance, studies have shown that pyridine derivatives can engage with ATP-binding pockets in kinases, making them valuable candidates for kinase inhibitors.

The synthesis of 1-(4-Bromopyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1707604-99-6) typically involves multi-step organic transformations starting from commercially available precursors such as 3-bromoaniline and piperidine derivatives. Key steps include nucleophilic substitution reactions to introduce the brominated pyridine moiety followed by reductive amination or other coupling strategies to attach the dimethylpiperidine group. The choice of synthetic route depends on factors such as yield optimization, purity requirements, and scalability for industrial production.

In conclusion, 1-(4-Bromopyridin-3-yli-4-amine) (CAS No. 1707604-99-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting neurological and cardiovascular diseases. As research continues to uncover new therapeutic avenues, compounds like this will play an increasingly important role in shaping future treatments.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited